N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)-1-isopropyl-1H-imidazole-4-sulfonamide

• IUPAC Name: N-[(2-hydroxy-1,3-dihydroinden-2-yl)methyl]-1-propan-2-ylimidazole-4-sulfonamide
• InChI: InChI=1S/C16H21N3O3S/c1-12(2)19-9-15(17-11-19)23(21,22)18-10-16(20)7-13-5-3-4-6-14(13)8-16/h3-6,9,11-12,18,20H,7-8,10H2,1-2H3
• InChI Key: ZNIRSULWJSDHCT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(N=C1)S(=O)(=O)NCC2(CC3=CC=CC=C3C2)O
• Molecular Formula: C16H21N3O3S
• Molecular Weight: 335.4 g/mol

Description

N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)-1-isopropyl-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C16H21N3O3S and its molecular weight is 335.42. The purity is usually 95%.
BenchChem offers high-quality N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)-1-isopropyl-1H-imidazole-4-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)-1-isopropyl-1H-imidazole-4-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivative Formation

Research in the area of organic synthesis highlights the versatility of sulfonamides and related compounds in producing a range of derivatives. For instance, the synthesis of bicyclic imidazole, 1,2,4-triazole, and 1,3,5-triazine derivatives from N-cyanolactam 2-imines showcases the potential for creating partially saturated bicyclic compounds with significant chemical diversity (Pätzel, Bohrisch, & Liebscher, 1991). Similarly, the development of one-pot synthesis methods for N-(Imidazo[1,2-a]pyridin-3-yl)- and N-(Imidazo[2,1-b][1,3]thiazol-5-yl)sulfonamides emphasizes efficient routes to target heterocyclic compounds (Rozentsveig et al., 2013).

Biocatalysis in Drug Metabolism

The application of biocatalysis to drug metabolism research, particularly in generating mammalian metabolites of biaryl-bis-sulfonamide compounds, has been demonstrated using microbial systems. This approach aids in the structural characterization of drug metabolites, providing insights into their metabolic pathways and potential biological activities (Zmijewski et al., 2006).

Antimicrobial and Bioactivity Studies

The investigation of sulfonamide antibiotics and their degradation pathways has unveiled novel microbial strategies to eliminate these compounds from the environment, potentially mitigating the propagation of antibiotic resistance (Ricken et al., 2013). Furthermore, studies on the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides have contributed to identifying new selective class III agents, demonstrating the therapeutic potential of sulfonamide derivatives in treating arrhythmias (Morgan et al., 1990).

Enzyme Inhibition for Therapeutic Applications

Research into carbonic anhydrase inhibitors reveals the development of arenesulfonyl-2-imidazolidinones with significant inhibitory potencies, suggesting potential applications in treating conditions that benefit from enzyme inhibition (Abdel-Aziz et al., 2015). Similarly, the exploration of organosulfur metallic compounds indicates their promise as potent drugs due to their antimicrobial, drug likeness, and DFT analysis results (Hassan et al., 2021).